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Compound of Interest

4-Acetyl-2-(3,5-dimethylphenoxy)
Compound Name:
pyridine

Cat. No.: B15046653

Get Quote

\ J

CAS Registry Number: 1545165-14-7 Document Type: Advanced Technical Whitepaper
Version: 2.0 (Research & Development Focus)

Executive Summary & Molecular Profile

Objective: This guide provides a technical risk assessment and handling framework for 4-
Acetyl-2-(3,5-dimethylphenoxy) pyridine, a specialized intermediate used in the synthesis of
Potassium-Competitive Acid Blockers (P-CABs) and related heterocyclic APIs. Unlike standard
Safety Data Sheets (SDS), this document integrates chemical reactivity, toxicological
prediction, and operational protocols for drug development environments.

Chemical Identity & Physicochemical Data
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Property Specification Technical Note
Unique identifier for regulatory
CAS Number 1545165-14-7 ]
tracking.
1-[2-(3,5-
IUPAC Name dimethylphenoxy)pyridin-4- Systematic nomenclature.
yllethanone
Carbon-rich scaffold indicating
Molecular Formula Ci15H15NO2 ] o
lipophilicity.
] Moderate MW; likely high oral
Molecular Weight 241.29 g/mol

bioavailability.

Physical State

Solid / Semi-solid

Low melting point expected
(approx. 45-55°C based on

analogues).

Poor water solubility; lipophilic

Solubility DMSO, Methanol, DCM nature requires organic
solvents for cleaning.
) o Weakly basic; forms salts with
pKa (Predicted) ~4.5 (Pyridine N)

strong acids.

Structural Hazard Analysis (DOT Visualization)

The following diagram deconstructs the molecule to highlight functional groups that drive

reactivity and safety risks.
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Reactive Center

Scaffold

4-Acetyl-2-(3,5-dimethylphenoxy) pyridine

Side Chain

Risk: Electrophilic Reactivity
Use: Condensation/Reduction

Acetyl Group (C-4)

Pyridine Core

P> Risk: Skin/Eye Irritant, Basic
Tox: Potential Hepatotoxicity

3,5-Dimethylphenoxy

Risk: Aquatic Toxicity
Prop: High Lipophilicity

Click to download full resolution via product page

Figure 1: Structural decomposition linking functional groups to specific safety and reactivity

hazards.

GHS Hazard Assessment & Toxicology

Note: As a specialized intermediate, specific toxicological data may be limited. The following
assessment utilizes "Read-Across" methodology based on structurally similar pyridine and

phenoxy ether derivatives.

Estimated GHS Classification

Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if

Acute Toxicity (Oral) Category 4 WARNING

swallowed.[1][2]
L H315: Causes skin

Skin Irritation Category 2 o WARNING
irritation.[2][3][4]
H319: Causes serious

Eye Irritation Category 2A eye irritation.[1][2][3] WARNING
[4]
H411: Toxic to aquatic

Aquatic Toxicity Category 2 life with long-lasting WARNING
effects.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15046653/docs?utm_src=pdf-body-img#technical-safety-handling-guide-4-acetyl-2-3-5-dimethylphenoxy-pyridine
https://www.chemicalbull.com/images/product/MSDS-1758923332.pdf
https://www.tcichemicals.com/BE/en/sds/A0113_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A0113_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0672_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC102700100&productDescription=4-ACETYLPYRIDINE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-1758923332.pdf
https://www.tcichemicals.com/BE/en/sds/A0113_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0672_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC102700100&productDescription=4-ACETYLPYRIDINE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15046653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Insights (Mechanism of Action)

o Pyridine Moiety: Pyridine derivatives are known to undergo metabolic activation via N-
oxidation or ring hydroxylation, potentially leading to reactive intermediates that can deplete
glutathione in the liver.

e Phenoxy Ether Stability: The ether linkage is metabolically stable, but the dimethyl
substitution increases lipophilicity, facilitating cell membrane penetration. This suggests a
higher potential for central nervous system (CNS) effects compared to unsubstituted
pyridines.

» Sensitization: While not a confirmed sensitizer, the acetyl group can act as a hapten (protein
binding) under certain conditions. Researchers with pre-existing pyridine sensitivity should
exercise extreme caution.

Operational Handling & Synthesis Protocols

This section details the "How-To" for researchers handling this compound in a synthesis lab,
focusing on minimizing exposure during critical workflows.

Engineering Controls

e Primary Containment: All weighing and transfer operations must occur inside a Class |l
Biological Safety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm.

» Static Control: The compound is an organic solid/oil; use anti-static weighing boats and
ground all glassware during transfer to prevent electrostatic discharge (ESD) ignition of
solvent vapors.

Synthesis Workflow: Coupling & Isolation

The compound is typically synthesized via nucleophilic aromatic substitution (

) or metal-catalyzed coupling.

Standard Protocol for Handling Reaction Mixtures:
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e Quenching: Reactions involving this intermediate often use strong bases (e.g., NaH, KOtBu).
Quench carefully with cold ammonium chloride solution.

» Extraction: Use Ethyl Acetate or DCM. Caution: The product is lipophilic and will remain in
the organic phase. Do not discard the organic layer prematurely.

 Purification: Flash chromatography is standard.
o Stationary Phase: Silica Gel (60 A).
o Mobile Phase: Hexane/Ethyl Acetate gradient (starts non-polar).

o Risk:[2][5] Silica dust inhalation is a secondary hazard. Load columns in the hood.

Waste Management

o Stream A (Halogenated): If DCM is used.
o Stream B (Non-Halogenated): Ethyl Acetate/Hexane mixtures.

o Stream C (Solid Waste): Contaminated gloves, silica gel, and paper towels must be
incinerated as hazardous chemical waste. Do not trash.

Emergency Response & Decision Logic

In the event of exposure or release, immediate action is required.[2][5][6] The following logic
flow dictates the response.

Emergency Response Logic (DOT Visualization)
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Incident Detected

Identify Exposure Type

—

Skin/Eye Contact Inhalation (Dust/Vapor) Benchtop Spill
/ v 1 E\ te Al
- . . Evacuate Area
1. Flush 15 mins (Safety Shower/Eygwash) 1. Moye to Fre;h Al'r _ 2. Don PPE (Double Gloves, N95/P100)
2. Remove Contaminated Clothing 2. Oxygen if breathing difficult 3. Absorb with Vermiculite
3. Seek Medical Attn 3. Call Emergency Response .

4. Dispose as HazWaste

Click to download full resolution via product page
Figure 2: Decision matrix for immediate response to exposure or containment breach.
Fire Fighting Measures
e Flash Point: Predicted >110°C (Combustible).
o Extinguishing Media: Carbon Dioxide (

), Dry Chemical, or Alcohol-resistant foam.[7] Do not use water jet, as it may spread the
lipophilic material.

o Combustion Products: Burning will release Nitrogen Oxides (

) and Carbon Monoxide (

). Firefighters must wear SCBA.

Storage & Stability
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o Temperature: Store at 2-8°C (Refrigerated). While the phenoxy ether is stable, the acetyl
group can be prone to oxidation or condensation over long periods.

e Atmosphere: Store under Inert Gas (Argon or Nitrogen).

e Incompatibility: Keep away from strong oxidizing agents (e.g., peroxides, permanganates)
and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15046653/docs#technical-safety-handling-guide-4-
acetyl-2-3-5-dimethylphenoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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